7-(4-fluorophenyl)-3-{[2-(2-methyl-1H-indol-3-yl)-2-oxoethyl]thio}[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one

• IUPAC Name: 7-(4-fluorophenyl)-3-[2-(2-methyl-1H-indol-3-yl)-2-oxoethyl]sulfanyl-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• InChI: InChI=1S/C22H16FN5O2S/c1-13-19(16-4-2-3-5-17(16)24-13)18(29)12-31-22-26-25-20-21(30)27(10-11-28(20)22)15-8-6-14(23)7-9-15/h2-11,24H,12H2,1H3
• InChI Key: XFAGUIZRNZQHRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)CSC3=NN=C4N3C=CN(C4=O)C5=CC=C(C=C5)F
• Molecular Formula: C22H16FN5O2S
• Molecular Weight: 433.5 g/mol
• CAS No.: 1189482-95-8

Description

7-(4-fluorophenyl)-3-{[2-(2-methyl-1H-indol-3-yl)-2-oxoethyl]thio}[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one is a useful research compound. Its molecular formula is C22H16FN5O2S and its molecular weight is 433.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant and Anticancer Properties

Compounds similar to 7-(4-fluorophenyl)-3-{[2-(2-methyl-1H-indol-3-yl)-2-oxoethyl]thio}[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one have demonstrated significant in vitro antioxidant properties and anticancer activities. These compounds showed potent cytotoxic effects on hepatocellular carcinoma cell lines, with low IC50 values compared to standard drugs, suggesting their potential as therapeutic agents in cancer treatment (Sunil et al., 2010).

Synthesis and Biological Activities

Another study explored the synthesis of 7-arylazo-7H-3-(2-methyl-1H-indol-3-yl)pyrazolo[5,1-c][1,2,4]triazol-6(5H)-ones, showcasing their potential biological activities. These compounds are prepared through specific reactions, providing a foundation for further research into their pharmacological properties (Abdallah et al., 2005).

Quantitative Determination as a Pharmaceutical Agent

A study focusing on the quantitative determination of a similar substance, 7-(4-fluorobenzyl)-3-thioxo-2,3-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one, utilized nonaqueous potentiometric titration. This research aids in understanding the quantification methods for such substances, which is crucial for their development as pharmaceutical agents (Netosova et al., 2021).

Antimicrobial and Anticancer Activity

Pyrazole-1,2,4-triazole hybrids have been synthesized and assessed for their antibacterial and anticancer activity. These compounds, including derivatives similar to the compound , have demonstrated potential in inhibiting various bacterial microorganisms and cancer cell lines, indicating their broad-spectrum therapeutic applications (Mallisetty et al., 2022).

Anticonvulsant Activity

Research on 8-amino-3-benzyl-1,2,4-triazolo[4,3-a]pyrazines, which are structurally related to the compound , revealed potent anticonvulsant activity. These compounds offer a new avenue for developing anticonvulsant drugs with potentially fewer side effects (Kelley et al., 1995).

Synthesis of Heteroarylindoles as Anticancer Agents

Compounds related to this compound have been synthesized and evaluated for their anticancer activity against human breast carcinoma cell lines, further reinforcing the therapeutic potential of this class of compounds in oncology (Abdelhamid et al., 2016).